(3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone
Overview
Description
3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone (AEP) is an organic compound that has been used in a variety of scientific applications, including organic synthesis, drug discovery, and biochemistry. AEP is a versatile compound that possesses a range of unique properties, making it a valuable tool for research.
Scientific Research Applications
(3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone has been used in a variety of scientific research applications, including organic synthesis, drug discovery, and biochemistry. (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone is a valuable tool for organic synthesis due to its ability to form stable covalent bonds with a wide range of functional groups. In the field of drug discovery, (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone has been used as a starting material for the synthesis of a variety of novel compounds that have potential therapeutic applications. In the field of biochemistry, (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone has been used as a substrate for enzymatic reactions and as a potential inhibitor of certain enzymes.
Mechanism of Action
The mechanism of action of (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone is not fully understood. However, it is believed that (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone is able to form covalent bonds with a wide range of functional groups due to its ability to form a stable amide bond. This allows (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone to interact with a variety of substrates, resulting in a range of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone have been studied in a variety of organisms. In humans, (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone has been shown to inhibit the activity of certain enzymes, including cytochrome P450 enzymes. In mice, (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone has been shown to reduce the activity of certain enzymes involved in the metabolism of drugs, resulting in an increased bioavailability of certain drugs. In plants, (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone has been shown to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates, resulting in an increased accumulation of certain sugars.
Advantages and Limitations for Lab Experiments
(3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone has several advantages and limitations for laboratory experiments. One advantage of (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone is its ability to form stable covalent bonds with a wide range of functional groups, making it a valuable tool for organic synthesis. (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone is also relatively easy to synthesize and purify, making it a convenient starting material for many laboratory experiments. However, (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone is also limited by its potential to inhibit certain enzymes, which can lead to undesired biochemical and physiological effects.
Future Directions
(3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone has a wide range of potential future directions. One potential direction is the use of (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone as a starting material for the synthesis of novel compounds with potential therapeutic applications. Another potential direction is the use of (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone as a potential inhibitor of certain enzymes, which could be used to study the biochemical and physiological effects of these enzymes. Additionally, (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone could be used as a substrate for enzymatic reactions, which could be used to study the mechanisms of these reactions. Finally, (3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone could be used to study the biochemical and physiological effects of certain drugs, which could lead to a better understanding of how these drugs interact with the body.
properties
IUPAC Name |
(3-aminoazetidin-1-yl)-(6-ethoxypyridin-3-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c1-2-16-10-4-3-8(5-13-10)11(15)14-6-9(12)7-14/h3-5,9H,2,6-7,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRFUVSPNZOEQFP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C=C1)C(=O)N2CC(C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Aminoazetidin-1-yl)(6-ethoxypyridin-3-yl)methanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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